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Introduction

The Spindle Assembly Abnormal Protein 6 (SASS6) is a cornerstone protein in the intricate
process of centriole duplication.[1] As a critical component of the cartwheel structure, which
establishes the nine-fold symmetry of the centriole, SASS6 plays a pivotal role in the formation
of centrosomes and cilia.[1] The precise regulation of SASS6 expression is paramount for
maintaining genomic stability during cell division. Dysregulation of SASS6 has been implicated
in various human diseases, including autosomal recessive primary microcephaly and certain
cancers, making it a gene of significant interest in both basic research and therapeutic
development.[1]

Quantitative Polymerase Chain Reaction (qPCR) is a highly sensitive and specific technique for
the quantification of gene expression. This document provides detailed application notes and
protocols for the analysis of human SASS6 gene expression using qPCR, tailored for
researchers, scientists, and drug development professionals.

SASSG6 Signaling Pathway in Centriole Duplication

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15608052#bc-rfq
https://www.benchchem.com/pdf/Quantitative_PCR_for_Human_SASS6_Gene_Expression_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Quantitative_PCR_for_Human_SASS6_Gene_Expression_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Quantitative_PCR_for_Human_SASS6_Gene_Expression_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608052?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The initiation of centriole duplication is a tightly regulated process orchestrated by a cascade of
protein interactions. At the heart of this pathway is the Polo-like kinase 4 (PLK4), which acts as
the master regulator. PLK4 initiates the process by phosphorylating the SCL/TALL1 interrupting
locus (STIL) protein. This phosphorylation event creates a binding site on STIL for SASS6,
facilitating its recruitment to the mother centriole. Subsequently, SASS6 molecules self-
assemble into the characteristic cartwheel structure, which serves as the scaffold for the
nascent procentriole.
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gPCR Experimental Workflow for SASS6 Gene Expression Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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